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Compound of Interest

Compound Name:
3-Iodo-N-[(benzyloxy)carbonyl]-L-

tyrosine

Cat. No.: B033015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis pathway for 3-Iodo-N-
[(benzyloxy)carbonyl]-L-tyrosine, a valuable building block in peptide synthesis and drug

discovery. The synthesis is a two-step process commencing with the protection of the amino

group of L-tyrosine with a benzyloxycarbonyl (Cbz) group, followed by the regioselective

iodination of the aromatic ring. This guide provides detailed experimental protocols, quantitative

data, and a visual representation of the synthesis pathway.

I. Synthesis Pathway Overview
The synthesis of 3-Iodo-N-[(benzyloxy)carbonyl]-L-tyrosine involves two primary

transformations:

N-protection of L-tyrosine: The amino group of L-tyrosine is protected with a

benzyloxycarbonyl (Cbz) group to prevent its participation in subsequent reactions. This is

typically achieved by reacting L-tyrosine with benzyl chloroformate in a basic aqueous

solution.

Iodination of N-Cbz-L-tyrosine: The aromatic ring of the N-protected tyrosine is then

iodinated at the 3-position. A common method for this step is the use of N-Iodosuccinimide

(NIS) as the iodinating agent.
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The overall reaction scheme is presented below:
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L-Tyrosine N-[(benzyloxy)carbonyl]-L-tyrosineBenzyl Chloroformate, Base 3-Iodo-N-[(benzyloxy)carbonyl]-L-tyrosineN-Iodosuccinimide (NIS)

Step 1: N-Cbz Protection

Step 2: Iodination

Dissolve L-Tyrosine in NaOH solution

Add Benzyl Chloroformate and NaOH

Stir at Room Temperature

Wash with Diethyl Ether

Acidify with HCl

Extract with Ethyl Acetate

Dry and Evaporate

Recrystallize

N-Cbz-L-tyrosine

Dissolve N-Cbz-L-tyrosine

Add N-Iodosuccinimide

Stir at Room Temperature

Quench with Na₂S₂O₃

Extract with Ethyl Acetate

Dry and Evaporate

Column Chromatography

3-Iodo-N-Cbz-L-tyrosine
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synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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